Cas no 1856321-72-6 (2-(3-Chlorothiophen-2-yl)ethanethioamide)

• Product Name: 2-(3-Chlorothiophen-2-yl)ethanethioamide
• CAS No: 1856321-72-6
• MF: C₆H₆ClNS₂
• MW: 191.7015376091
• CID: 5941495
• PubChem ID: 130534346
• Update Time: 2025-06-08

2-(3-Chlorothiophen-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1982799
• 2-(3-chlorothiophen-2-yl)ethanethioamide
• 1856321-72-6
• 2-(3-Chlorothiophen-2-yl)ethanethioamide

• Inchi： 1S/C6H6ClNS2/c7-4-1-2-10-5(4)3-6(8)9/h1-2H,3H2,(H2,8,9)
• InChI Key： MHLUKJZGXVHPRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC(N)=S

Computed Properties

• Exact Mass: 190.9630192g/mol
• Monoisotopic Mass: 190.9630192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(3-Chlorothiophen-2-yl)ethanethioamide

Introduction to 2-(3-Chlorothiophen-2-yl)ethanethioamide (CAS No. 1856321-72-6)

2-(3-Chlorothiophen-2-yl)ethanethioamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1856321-72-6, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a thiophene ring substituted with a chlorine atom at the 3-position and an ethanethioamide moiety at the 2-position, which contributes to its distinctive chemical behavior and reactivity.

The thiophene core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active molecules. Its stability and ability to participate in various chemical reactions make it a valuable scaffold in synthetic chemistry. The introduction of a chlorothiophen-2-yl group at the 3-position enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in the development of novel pharmaceutical agents, where selective functionalization is often required.

The ethanethioamide functional group, on the other hand, introduces a polar character to the molecule, which can influence its solubility, bioavailability, and interactions with biological targets. This group is commonly found in various pharmacologically active compounds due to its ability to form hydrogen bonds and engage in dipole-dipole interactions. The combination of these structural elements in 2-(3-Chlorothiophen-2-yl)ethanethioamide suggests a versatile compound that could be explored for multiple therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(3-Chlorothiophen-2-yl)ethanethioamide with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins and enzymes, which are critical for drug development. Studies have shown that thiophene derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chlorothiophen-2-yl group may further enhance these activities by improving binding affinity and metabolic stability.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone approach. 2-(3-Chlorothiophen-2-yl)ethanethioamide represents an excellent example of how structural modifications can lead to new pharmacological entities. Researchers have been exploring various synthetic routes to optimize the production of this compound, aiming for higher yields and purities. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have proven particularly effective in constructing complex heterocyclic frameworks efficiently.

The pharmacological potential of 2-(3-Chlorothiophen-2-yl)ethanethioamide has been investigated through several preclinical studies. These studies have focused on understanding its interaction with biological targets and assessing its potential therapeutic effects. Preliminary results indicate that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its structural features suggest that it could interact with receptors or channels involved in pain perception and neurotransmission.

The development of new therapeutic agents often involves rigorous testing to ensure safety and efficacy before moving into clinical trials. The unique properties of 2-(3-Chlorothiophen-2-yl)ethanethioamide, such as its molecular structure and functional groups, make it an attractive candidate for further investigation. Researchers are employing high-throughput screening techniques to identify new applications for this compound, hoping to uncover novel therapeutic pathways.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact specifically with disease-causing targets. The field of medicinal chemistry benefits greatly from interdisciplinary approaches that combine organic synthesis, computational modeling, and biochemistry. 2-(3-Chlorothiophen-2-yl)ethanethioamide exemplifies how combining different structural motifs can lead to innovative solutions in drug development.

The future prospects for 2-(3-Chlorothiophen-2-yl)ethanethioamide are promising, with ongoing research aimed at elucidating its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible benefits for patients. By leveraging cutting-edge technologies and innovative methodologies, scientists are poised to unlock new therapeutic possibilities with compounds like this one.